2-[(2,4-dinitro-1-naphthyl)amino]-N-(4-methylphenyl)benzamide

• IUPAC Name: 2-[(2,4-dinitronaphthalen-1-yl)amino]-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C24H18N4O5/c1-15-10-12-16(13-11-15)25-24(29)19-8-4-5-9-20(19)26-23-18-7-3-2-6-17(18)21(27(30)31)14-22(23)28(32)33/h2-14,26H,1H3,(H,25,29)
• InChI Key: BWUGFTRYXOVQET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC3=C(C=C(C4=CC=CC=C43)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C24H18N4O5
• Molecular Weight: 442.4 g/mol

Description

2-[(2,4-dinitro-1-naphthyl)amino]-N-(4-methylphenyl)benzamide, also known as DNANB, is a compound that has gained attention in scientific research due to its potential use as a fluorescent probe for detecting protein-protein interactions.

Mechanism of Action

2-[(2,4-dinitro-1-naphthyl)amino]-N-(4-methylphenyl)benzamide works by binding to specific amino acid residues on the surface of proteins, which causes a change in the fluorescence of the compound. This change in fluorescence can be measured using spectroscopy, allowing researchers to monitor protein-protein interactions in real-time.
Biochemical and Physiological Effects:
This compound has been shown to be non-toxic and does not affect the function of the proteins it binds to. It has been used successfully in both in vitro and in vivo experiments, indicating its potential for use in a wide range of scientific research applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(2,4-dinitro-1-naphthyl)amino]-N-(4-methylphenyl)benzamide as a fluorescent probe is its high sensitivity and specificity for protein-protein interactions. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of this compound is that it requires a relatively high concentration to achieve a detectable signal, which may limit its use in some experiments.

Future Directions

There are several potential future directions for research involving 2-[(2,4-dinitro-1-naphthyl)amino]-N-(4-methylphenyl)benzamide. One possibility is to use it to study the interaction between other proteins involved in disease development, such as those implicated in Alzheimer's disease or cancer. Another direction is to develop new variants of this compound with improved sensitivity or selectivity for specific proteins. Finally, this compound could be used in combination with other techniques, such as X-ray crystallography or nuclear magnetic resonance spectroscopy, to provide a more detailed understanding of protein-protein interactions.

Synthesis Methods

2-[(2,4-dinitro-1-naphthyl)amino]-N-(4-methylphenyl)benzamide can be synthesized through a multi-step process involving the reaction of 2,4-dinitro-1-naphthylamine with 4-methylbenzoyl chloride. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

2-[(2,4-dinitro-1-naphthyl)amino]-N-(4-methylphenyl)benzamide has been primarily used as a fluorescent probe for detecting protein-protein interactions. It has been shown to bind specifically to the protein alpha-synuclein, which is implicated in the development of Parkinson's disease. This compound has also been used to study the interaction between the proteins p53 and MDM2, which are involved in the regulation of cell growth and apoptosis.